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(S)-Pterosin D (S)-Pterosin D (S)-Pterosin D, also known as liatrin, belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group (S)-Pterosin D exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (S)-pterosin D is primarily located in the cytoplasm. Outside of the human body, (S)-pterosin D can be found in green vegetables and root vegetables. This makes (S)-pterosin D a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 34169-70-5
VCID: VC0208798
InChI: InChI=1S/C15H20O3/c1-8-7-11-12(9(2)10(8)5-6-16)14(18)15(3,4)13(11)17/h7,13,16-17H,5-6H2,1-4H3/t13-/m1/s1
SMILES: CC1=CC2=C(C(=C1CCO)C)C(=O)C(C2O)(C)C
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol

(S)-Pterosin D

CAS No.: 34169-70-5

Reference Standards

VCID: VC0208798

Molecular Formula: C15H20O3

Molecular Weight: 248.32 g/mol

(S)-Pterosin D - 34169-70-5

CAS No. 34169-70-5
Product Name (S)-Pterosin D
Molecular Formula C15H20O3
Molecular Weight 248.32 g/mol
IUPAC Name (3R)-3-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-3H-inden-1-one
Standard InChI InChI=1S/C15H20O3/c1-8-7-11-12(9(2)10(8)5-6-16)14(18)15(3,4)13(11)17/h7,13,16-17H,5-6H2,1-4H3/t13-/m1/s1
Standard InChIKey FITSCHPIOGIYJY-CYBMUJFWSA-N
Isomeric SMILES CC1=CC2=C(C(=C1CCO)C)C(=O)C([C@@H]2O)(C)C
SMILES CC1=CC2=C(C(=C1CCO)C)C(=O)C(C2O)(C)C
Canonical SMILES CC1=CC2=C(C(=C1CCO)C)C(=O)C(C2O)(C)C
Appearance Powder
Melting Point 180-183°C
Physical Description Solid
Description (S)-Pterosin D, also known as liatrin, belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group (S)-Pterosin D exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (S)-pterosin D is primarily located in the cytoplasm. Outside of the human body, (S)-pterosin D can be found in green vegetables and root vegetables. This makes (S)-pterosin D a potential biomarker for the consumption of these food products.
PubChem Compound 147559
Last Modified Nov 11 2021
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